4-hydroxy-3-methoxybenzaldehyde (2,4-dinitrophenyl)hydrazone

• IUPAC Name: 4-[(E)-[(2,4-dinitrophenyl)hydrazinylidene]methyl]-2-methoxyphenol
• InChI: InChI=1S/C14H12N4O6/c1-24-14-6-9(2-5-13(14)19)8-15-16-11-4-3-10(17(20)21)7-12(11)18(22)23/h2-8,16,19H,1H3/b15-8+
• InChI Key: UPCLQWFMKFHQAU-OVCLIPMQSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])O
• Molecular Formula: C14H12N4O6
• Molecular Weight: 332.27 g/mol

Description

4-hydroxy-3-methoxybenzaldehyde (2,4-dinitrophenyl)hydrazone, commonly known as DNPH, is a chemical compound that is widely used in scientific research for its ability to react with carbonyl groups in organic compounds. DNPH is a yellow to orange crystalline powder that is highly reactive and can be used to detect the presence of carbonyl groups in a variety of compounds.

Scientific Research Applications

Synthesis and Derivatization

4-Hydroxy-3-methoxybenzaldehyde (2,4-dinitrophenyl)hydrazone, as a derivatization reagent, has shown potential in the synthesis and analysis of various compounds. Xu Men (2015) outlined the synthesis of 1-(5-Hydrazinyl-2,4-dinitrophenyl)-4-methylpiperazine, which reacts with 4-methoxybenzaldehyde to form a hydrazone derivative, analyzed by HPLC, indicating its use in chromatography and chemical analysis (Xu Men, 2015).

Chemical Conversion and Analysis

Ndzeli Likibi Belline (2023) demonstrated the conversion of 2-hydroxy-4-methoxybenzaldehyde to a brick-red colored hydrazone derivative, a reaction catalyzed by sulfuric acid. This conversion significantly altered the chemical structure, providing the hydrazone with additional biological, chemical, and physical properties and enhancing its economic value. The potential applications span across pharmaceuticals, catalysis, and materials science, as evidenced by UV-visible spectrophotometric analysis (Ndzeli Likibi Belline, 2023).

Thermal Analysis and Complex Formation

The compound's utility extends to the preparation and thermal analysis of complexes, as explored by L.-N. Wang et al. (2009). They synthesized novel complexes with rare earth elements, providing valuable insights into the thermal properties and potential applications in materials science and chemistry (L.-N. Wang, X.‐R. Liu, C.-X. Wang, L. Yan, J. Huang, 2009).

Crystal Structure and Optical Properties

Investigations into the crystal structure and optical properties of hydrazone compounds were conducted by R. G. Baughman et al. (2004). They analyzed the crystal structures of various hydrazones, revealing non-linear optical activity and potential applications in photonics and materials science (R. G. Baughman, K. Martin, R. Singh, J. Stoffer, 2004).

Biological Activity

The biological activity of hydrazone derivatives is another vital area. D Ere et al. (2020) synthesized 2,4-dinitrophenyl hydrazone derivatives exhibiting antibacterial, antifungal, and antioxidant activities. This underscores the compound's relevance in pharmaceutical and biomedical research (D Ere, Eboh As, P Ifidi, E Dode, 2020).